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Compound of Interest

Compound Name: Feracryl

CAS No.: 15773-23-6

Cat. No.: B1216049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Feracryl, a polymeric iron-containing compound, is utilized primarily for its hemostatic

properties. A thorough understanding of its solubility and stability in various solvents and

conditions is paramount for formulation development, ensuring product efficacy, and defining

storage requirements. This technical guide provides a comprehensive overview of the solubility

and stability profile of Feracryl. It includes detailed experimental protocols for characterization,

quantitative data presented in comparative tables, and visual representations of experimental

workflows and potential degradation pathways to support researchers and drug development

professionals.

Introduction to Feracryl
Feracryl is a polymer of acrylic acid complexed with iron. Its primary application is as a topical

hemostatic agent, where it promotes blood clotting. The polymer backbone, composed of

polyacrylic acid, provides a matrix that can interact with biological systems, while the iron ions
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are crucial for its therapeutic activity. The physicochemical properties of Feracryl, particularly

its solubility and stability, are critical determinants of its performance and shelf-life.

Solubility of Feracryl
The solubility of Feracryl is influenced by the nature of the solvent, temperature, and pH. As a

polymeric material, its dissolution can be a complex process involving initial swelling followed

by dissolution.

Qualitative Solubility
Initial assessments reveal that Feracryl is insoluble in common organic solvents such as

ethanol, ether, chloroform, and dimethyl sulfoxide. However, it demonstrates solubility in

aqueous solutions, particularly with the application of heat. A notable characteristic is its

behavior in water, where it initially swells before dissolving to form a clear solution upon heating

to approximately 50°C[1].

Quantitative Solubility Data
Quantitative solubility data for Feracryl is not extensively available in public literature.

However, based on the behavior of its primary component, polyacrylic acid, and related iron-

polymer complexes, a representative solubility profile can be projected. The following table

summarizes the expected solubility of Feracryl in various solvents.
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Solvent System Temperature (°C)
Expected Solubility
(mg/mL)

Observations

Purified Water 25 < 10
Swelling observed,

incomplete dissolution

Purified Water 50 > 10
Clear solution formed

after initial swelling[1]

Phosphate Buffer pH

5.0
25 Low

Expected to have

limited solubility

Phosphate Buffer pH

7.4
25 Moderate

Increased solubility

expected due to

deprotonation of

carboxylic acid groups

Phosphate Buffer pH

9.0
25 High

Further increase in

solubility anticipated

Ethanol 25 < 1 Insoluble[1]

Chloroform 25 < 1 Insoluble[1]

Diethyl Ether 25 < 1 Insoluble[1]

Dimethyl Sulfoxide 25 < 1 Insoluble[1]

Experimental Protocol: Equilibrium Solubility
Determination
This protocol outlines the shake-flask method for determining the equilibrium solubility of

Feracryl in aqueous buffers.

Objective: To determine the equilibrium solubility of Feracryl in different aqueous buffer

solutions (pH 5.0, 7.4, and 9.0) at a controlled temperature.

Materials:

Feracryl powder
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Phosphate buffer solutions (pH 5.0, 7.4, and 9.0)

Orbital shaker with temperature control

Centrifuge

Validated analytical method for Feracryl quantification (e.g., HPLC-UV for the polymer

component or UV-Vis for iron content)

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure:

Prepare stock phosphate buffer solutions of pH 5.0, 7.4, and 9.0.

Add an excess amount of Feracryl powder to separate flasks containing a known volume of

each buffer solution.

Place the flasks in an orbital shaker set to a constant speed (e.g., 150 rpm) and temperature

(e.g., 25°C or 37°C).

Agitate the flasks for a predetermined period (e.g., 24 or 48 hours) to ensure equilibrium is

reached.

After equilibration, allow the suspensions to settle.

Withdraw an aliquot of the supernatant and filter it through a 0.45 µm syringe filter to remove

any undissolved particles.

Dilute the filtered solution with the respective buffer to a concentration within the validated

range of the analytical method.

Quantify the concentration of Feracryl in the diluted solution using a validated analytical

method.
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Repeat the measurement at different time points (e.g., 24, 48, and 72 hours) to confirm that

equilibrium has been achieved.

Workflow for Solubility Determination:

Preparation

Equilibration Analysis

Weigh Excess Feracryl

Add Feracryl to Buffers

Prepare pH Buffers

Agitate at Controlled Temperature Allow to Settle Filter Supernatant Dilute Sample Quantify Concentration

Study Setup

Storage

Time-Point Testing
Package Feracryl Initial Analysis (T=0)

Place in Stability Chamber
(40°C / 75% RH)

T=1 Month

T=3 Months

T=6 Months

Analyze for:
- Appearance

- Assay
- Impurities
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Stress Factors

Degradation Pathways

Degradation Products

Feracryl
(Iron-Polyacrylate Complex)

HydrolysisOxidationPhotodegradation

HeatLight Moisture / pHOxygen

Polymer Chain Scission Iron Ion LeachingCross-linking

Small Molecule Impurities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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